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Compound of Interest

Compound Name: N-Nitrosodiethanolamine-d8

Cat. No.: B563865 Get Quote

An In-depth Technical Guide to the Safety of N-Nitrosodiethanolamine-d8

This technical guide provides a comprehensive overview of the safety data for N-
Nitrosodiethanolamine-d8 (NDELA-d8), a deuterated analogue of the potent carcinogen N-

Nitrosodiethanolamine (NDELA). This document is intended for researchers, scientists, and

drug development professionals who handle this compound. It consolidates information from

Safety Data Sheets (SDS), toxicological studies, and analytical methodologies to ensure safe

handling and informed use.

Chemical and Physical Properties
N-Nitrosodiethanolamine-d8 is a stable, isotopically labeled form of NDELA, primarily used

as an internal standard in analytical chemistry for the accurate quantification of NDELA in

various matrices.[1]
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Property Value Reference(s)

Chemical Name
N-Nitrosobis(2-hydroxyethyl)-

d8-amine
[2]

Synonyms

Diethanolnitrosamine-d8, N,N-

Diethanolnitrosamine-d8,

NDELA-d8

[3]

CAS Number 1173019-53-8 [3]

Molecular Formula C₄H₂D₈N₂O₃ [2]

Molecular Weight 142.18 g/mol [3]

Appearance
Yellow to dark brown, very

viscous liquid
[4][5]

Solubility
Miscible with water; soluble in

polar solvents
[6][7]

Hazard Identification and GHS Classification
NDELA-d8 is classified as a hazardous substance. The primary concern is its suspected

carcinogenicity, based on the known carcinogenic properties of its non-deuterated counterpart,

NDELA.[2][7]

Hazard Class Category Hazard Statement

Carcinogenicity 2
H351: Suspected of causing

cancer

Signal Word: Warning[2]

Precautionary Statements:

P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]

P318: IF exposed or concerned, get medical advice.[2]
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Toxicological Information
The toxicological profile of NDELA-d8 is extrapolated from data on NDELA. NDELA is a potent

liver and nasal cavity carcinogen in several rodent species.[3] It is reasonably anticipated to be

a human carcinogen.[5][7]

Carcinogenicity
Studies on NDELA have demonstrated its carcinogenicity in animal models.

Species
Route of
Administration

Target Organs for
Tumors

Reference(s)

Rat Drinking Water

Liver (hepatocellular

carcinomas), Kidney

(renal adenomas)

[7]

Hamster Subcutaneous

Nasal cavity

(adenocarcinomas),

Trachea (papillary

tumors), Liver

(hepatocellular

adenomas), Injection

site (fibrosarcomas)

[7]

Genotoxicity
The genotoxicity of NDELA has been evaluated in various assays with some conflicting results.

It has tested negative in some in vivo micronucleus and chromosomal aberration assays in

mice.[8] However, other studies indicate that it can induce DNA damage.[2][4] N-nitrosamines,

as a class, are known to be genotoxic, and this is a primary concern for NDELA.

Metabolic Activation and Mechanism of Carcinogenicity
The carcinogenicity of NDELA is dependent on its metabolic activation. This process is

primarily mediated by cytochrome P450 (CYP) enzymes in the liver.
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The proposed metabolic activation pathway involves the hydroxylation of the carbon atom

alpha to the nitroso group. This leads to the formation of an unstable intermediate that can

ultimately generate a reactive electrophile, which can then form adducts with DNA, leading to

mutations and the initiation of cancer.[9][10]

N-Nitrosodiethanolamine-d8 Cytochrome P450
(α-hydroxylation)

Metabolism Unstable α-hydroxy
nitrosamine intermediate

Reactive Electrophile
(e.g., diazonium ion)

Spontaneous
decomposition DNA AdductsAlkylation of DNA Mutations Cancer

Click to download full resolution via product page

Metabolic activation pathway of N-Nitrosodiethanolamine.

Experimental Protocols
Handling and Storage
Due to its suspected carcinogenicity, N-Nitrosodiethanolamine-d8 should be handled with

extreme caution in a well-ventilated area, preferably in a chemical fume hood.[2]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, a lab coat, and safety glasses with side shields.[2]

Storage: Store in a cool, dry, and well-ventilated area, away from light and incompatible

materials such as strong oxidizing agents.[2] It is sensitive to light, especially ultraviolet light.

[6][7]

Disposal: Dispose of waste as hazardous waste in accordance with local, state, and federal

regulations.

Analytical Determination of N-Nitrosodiethanolamine
A common application of NDELA-d8 is as an internal standard for the quantification of NDELA.

A general workflow for the analysis of NDELA in a cosmetic matrix using liquid

chromatography-tandem mass spectrometry (LC-MS/MS) is outlined below.
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Sample Preparation

LC-MS/MS Analysis
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General workflow for the analysis of NDELA.
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Detailed Protocol for LC-MS/MS Analysis of NDELA in Shampoo:

Sample Preparation:

Weigh approximately 1.0 g of the shampoo sample.

Spike the sample with a known amount of N-Nitrosodiethanolamine-d8 internal standard

solution.

Adjust the volume to 10.0 mL with water.

Shake for 10 minutes and then centrifuge at 5,000 rpm for 10 minutes.

Condition a C18 solid-phase extraction (SPE) column with methanol and then water.

Load 2 mL of the supernatant onto the SPE column.

Discard the first 1 mL and collect the subsequent 0.5 mL for LC-MS/MS analysis.

LC-MS/MS Conditions:

LC System: Agilent 1290 Infinity LC System or equivalent.

Mass Spectrometer: Agilent 6460 Triple Quadrupole LC/MS System with an Agilent Jet

Stream source or equivalent.

Ionization Mode: Positive Electrospray Ionization (ESI+).

Detection Mode: Multiple Reaction Monitoring (MRM).

NDELA Transition: m/z 135.1 → 74.1 (quantifier) and 135.1 → 104.0 (qualifier).

NDELA-d8 Transition: m/z 143.0 → 111.0.

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[2]
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Skin Contact: Immediately wash the skin with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation persists.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[2]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.[2]

Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.[2]

Incompatible Materials: Strong oxidizing agents.[2]

Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides and

nitrogen oxides.[2]

Conditions to Avoid: Exposure to light and excess heat.

This guide is intended to provide a summary of the available safety and technical information

for N-Nitrosodiethanolamine-d8. It is not exhaustive and should be used in conjunction with

the most current Safety Data Sheet provided by the supplier. All laboratory personnel should be

thoroughly trained in the safe handling of hazardous chemicals before working with this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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